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Compound of Interest

Compound Name: DS45500853

Cat. No.: B12420038

Essential Safety and Handling Guide for
DS45500853

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of DS45500853, an
estrogen-related receptor a (ERRa) agonist. The following protocols and data are designed to
ensure the safe handling, use, and disposal of this compound in a laboratory setting,
supporting research into metabolic disorders such as type 2 diabetes mellitus.

Chemical and Physical Properties

A summary of the known physical and chemical properties of DS45500853 is provided below.
This information is essential for safe storage and handling.
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Property

Value

Chemical Name

DS45500853

CAS Number 2735803-28-6

Molecular Formula C18H2003

Molecular Weight 284.35 g/mol

Appearance Solid

Color Light yellow to yellow

Storage Powder: -20°C for 3 years. In DMSO: -80°C for

6 months, -20°C for 1 month.[1]

Personal Protective Equipment (PPE) and Handling

Adherence to proper PPE protocols is mandatory to ensure personnel safety when handling
DS45500853. The following table outlines the recommended PPE. A nearby and accessible

safety shower and eyewash station are required.[2]

Protection Type

Recommended Equipment

Eye Protection

Safety glasses with side-shields or goggles.

Hand Protection

Chemical-resistant gloves (e.qg., Nitrile rubber).

Body Protection

Laboratory coat.

Respiratory

Use in a well-ventilated area or under a fume
hood.

Handling Workflow:

The following diagram illustrates the standard workflow for handling DS45500853 in a

laboratory setting.
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Standard Laboratory Workflow for DS45500853

Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.

Incident First Aid Measures

Immediately flush eyes with plenty of water for

Eye Contact ) ) .
at least 15 minutes. Seek medical attention.

Wash off with soap and plenty of water. Seek

Skin Contact ) o ]
medical attention if irritation persists.

Move person into fresh air. If not breathing, give

Inhalation o o o

artificial respiration. Consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Use appropriate personal protective equipment.
Spill Vacuum or sweep up dry material and place in a

suitable container for disposal.[3]

Disposal Plan

All waste materials containing DS45500853 must be handled and disposed of in accordance

with federal, state, and local regulations.

Disposal Workflow:
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Experimental Protocol Example: In Vivo Study with
an ERRa Agonist

The following is a representative experimental protocol for an in vivo study using a synthetic
ERRa agonist, SLU-PP-332, which has a similar mechanism of action to DS45500853. This
protocol is for informational purposes and should be adapted based on specific research
needs.

Objective: To assess the effect of an ERRa agonist on exercise capacity in mice.

Materials:

ERRa agonist (e.g., SLU-PP-332)

Vehicle solution (e.g., 10% Tween, 10% DMSO, 80% PBS)[4][5]

12-week-old male C57BL6/J mice[4][5]

Treadmill for mice

Procedure:

e Acclimation: Acclimate mice to the treadmill for 10 minutes per day at a speed of 2 meters
per minute for several days prior to the experiment.[4][5]

o Dosing: Administer the ERRa agonist (e.g., 50 mg/kg via intraperitoneal injection) or vehicle
control to the mice daily for 6 days.[4][5]
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o Exercise Test: One hour after the final dose on day 6, place the mice on the treadmill and run
them to exhaustion.[4][5]

o Data Collection: Record the time to exhaustion for each mouse.

o Analysis: Compare the exercise endurance between the agonist-treated group and the
vehicle control group.

In Vitro Transcriptional Activity Assay: DS45500853 has been shown to activate the
transcriptional activity of full-length ERRa in MG63 cells with an ECso of 5.4 pM.[1] An in vitro
experiment could involve treating MG63 cells with varying concentrations of DS45500853 (e.g.,
from 0.002 to 12.5 pg/mL) for 18 hours and then measuring the resulting transcriptional activity.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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